N-[3-(2,3-dichlorophenoxy)-2-hydroxypropyl]-5-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[3-(2,3-dichlorophenoxy)-2-hydroxypropyl]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C14H15Cl2N3O3/c1-8-5-11(19-18-8)14(21)17-6-9(20)7-22-12-4-2-3-10(15)13(12)16/h2-5,9,20H,6-7H2,1H3,(H,17,21)(H,18,19)
• InChI Key: ZIEYRWZYQRSZDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)NCC(COC2=C(C(=CC=C2)Cl)Cl)O
• Molecular Formula: C14H15Cl2N3O3
• Molecular Weight: 344.2 g/mol

Description

N-[3-(2,3-dichlorophenoxy)-2-hydroxypropyl]-5-methyl-1H-pyrazole-3-carboxamide, also known as SR9009, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. SR9009 is a selective androgen receptor modulator (SARM) that has been shown to have significant effects on metabolism, endurance, and muscle development.

Mechanism of Action

N-[3-(2,3-dichlorophenoxy)-2-hydroxypropyl]-5-methyl-1H-pyrazole-3-carboxamide works by activating the REV-ERBα protein, which is a nuclear receptor that regulates the body's circadian rhythm and metabolism. Activation of REV-ERBα leads to increased energy expenditure, improved glucose and lipid metabolism, and increased muscle development.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on metabolism, endurance, and muscle development. In animal studies, this compound has been shown to increase energy expenditure, improve glucose and lipid metabolism, and increase muscle development. This compound has also been shown to increase endurance in animal studies, making it a potential treatment for fatigue-related disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(2,3-dichlorophenoxy)-2-hydroxypropyl]-5-methyl-1H-pyrazole-3-carboxamide is that it has been shown to have significant effects on metabolism, endurance, and muscle development, making it a potential treatment for various disorders. However, one limitation of this compound is that it has only been tested in animal studies, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for N-[3-(2,3-dichlorophenoxy)-2-hydroxypropyl]-5-methyl-1H-pyrazole-3-carboxamide research. One direction is to investigate its safety and efficacy in humans. Another direction is to investigate its potential applications in cancer research. Additionally, further research is needed to understand the mechanism of action of this compound and its effects on metabolism, endurance, and muscle development.

Synthesis Methods

N-[3-(2,3-dichlorophenoxy)-2-hydroxypropyl]-5-methyl-1H-pyrazole-3-carboxamide is a synthetic compound that is not found in nature. It was first synthesized by the Scripps Research Institute in 2012. The synthesis method involves the reaction of 2,3-dichlorophenyl hydrazine with 2-bromo-2-methylpropanoic acid to form an intermediate, which is then reacted with 3-chloro-4-fluorobenzaldehyde to form this compound.

Scientific Research Applications

N-[3-(2,3-dichlorophenoxy)-2-hydroxypropyl]-5-methyl-1H-pyrazole-3-carboxamide has been shown to have potential applications in various fields, including sports performance, metabolic disorders, and cancer research. In sports performance, this compound has been shown to increase endurance and muscle development. In metabolic disorders, this compound has been shown to improve glucose and lipid metabolism, making it a potential treatment for obesity and type 2 diabetes. In cancer research, this compound has been shown to induce apoptosis in cancer cells, making it a potential treatment for cancer.